![molecular formula C9H12ClN3OS B6198752 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride CAS No. 2680532-99-2](/img/no-structure.png)
3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride” is structurally related to methamphetamine . It consists of a thiophene group with an alkyl amine substituent at the 2-position . It has limited popularity as a recreational stimulant .
Synthesis Analysis
The synthesis of this compound involves a four-step process. It begins with (thiophen-2-yl)magnesium bromide, which is reacted with propylene oxide, yielding 1-(thiophen-2-yl)-2-hydroxypropane. This is then reacted with phosphorus tribromide, yielding 1-(thiophen-2-yl)-2-bromopropane. Finally, it is reacted with methylamine, yielding 1-(thiophen-2-yl)-2-methylaminopropane .Molecular Structure Analysis
The molecule consists of a thiophene group with an alkyl amine substituent at the 2-position . The thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S .Chemical Reactions Analysis
The compound undergoes various chemical reactions. For instance, it is likely to be metabolized into active thiopropamine, 4-hydroxymethiopropamine, and thiophene S-oxides . These N-demethylated metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver, transforming them into inactive 1-(thiophen-2-yl)-2-propan-2-one, which can be seen as a phenylacetone derivative .Physical And Chemical Properties Analysis
The compound has a molar mass of 155.26 g·mol−1 . It is very hydrophilic and is excreted in urine . The final major metabolic product is thiophene-2-carboxylic acid .Mechanism of Action
The compound functions as a norepinephrine-dopamine reuptake inhibitor that is approximately 1.85 times more selective for norepinephrine than dopamine . It is approximately one third as potent as dextroamphetamine as a norepinephrine reuptake inhibitor and one fifth as much as a dopamine reuptake inhibitor .
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride' involves the reaction of 2-amino-3-(thiophen-2-yl)propan-1-ol with ethyl chloroformate to form 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol. This intermediate is then reacted with hydrazine hydrate to form 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine, which is further reacted with 3-bromopropan-1-amine to form the final product, 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride.", "Starting Materials": [ "2-amino-3-(thiophen-2-yl)propan-1-ol", "ethyl chloroformate", "hydrazine hydrate", "3-bromopropan-1-amine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-amino-3-(thiophen-2-yl)propan-1-ol is reacted with ethyl chloroformate in the presence of sodium hydroxide and diethyl ether to form 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol.", "Step 2: 2-(2-chloroformate-3-(thiophen-2-yl)propan-1-yloxy)ethanol is reacted with hydrazine hydrate in the presence of water and hydrochloric acid to form 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine.", "Step 3: 3-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine is reacted with 3-bromopropan-1-amine in the presence of water and hydrochloric acid to form the final product, 3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]propan-1-amine hydrochloride." ] } | |
2680532-99-2 | |
Molecular Formula |
C9H12ClN3OS |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.